![molecular formula C12H11FN2OS B7592425 3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile](/img/structure/B7592425.png)
3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile
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Overview
Description
3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile, also known as F-MePyBN, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which plays a crucial role in the regulation of glucose homeostasis.
Mechanism of Action
3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile exerts its pharmacological effects by inhibiting the activity of DPP-IV, an enzyme that is involved in the degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of DPP-IV leads to increased levels of GLP-1 and GIP, which in turn stimulate insulin secretion and inhibit glucagon release.
Biochemical and Physiological Effects
This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been demonstrated to reduce inflammation and oxidative stress, which are known to contribute to the development of diabetes complications. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile is a potent and selective inhibitor of DPP-IV, making it a valuable tool for studying the role of this enzyme in glucose homeostasis and other physiological processes. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise. In addition, this compound is a relatively expensive compound, which may limit its use in some research settings.
Future Directions
There are several potential future directions for research on 3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the investigation of the effects of this compound on other physiological processes, such as inflammation and oxidative stress. Finally, the potential use of this compound in combination with other drugs for the treatment of diabetes and other diseases should be explored.
Synthesis Methods
The synthesis of 3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile involves a series of steps, including the reaction of 3-fluoro-4-iodobenzonitrile with 1-methyl-2-oxopyrrolidine-3-thiol in the presence of a palladium catalyst. The resulting intermediate is then subjected to further reactions to obtain the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
3-Fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile has been extensively studied for its potential use in the treatment of type 2 diabetes mellitus. DPP-IV inhibitors, such as this compound, have been shown to increase insulin secretion and reduce glucagon levels, leading to improved glycemic control. This compound has also been investigated for its potential use in the treatment of other diseases, such as cancer and inflammatory disorders.
properties
IUPAC Name |
3-fluoro-4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylbenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2OS/c1-15-5-4-11(12(15)16)17-10-3-2-8(7-14)6-9(10)13/h2-3,6,11H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMBRAEPDNWKMRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1=O)SC2=C(C=C(C=C2)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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